![molecular formula C18H20Cl2N4O B5705378 2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide](/img/structure/B5705378.png)
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide, also known as CP-122,721, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to have promising effects in various scientific research applications.
Mechanism of Action
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide acts as an antagonist at the dopamine D3 receptor, which regulates the release of dopamine in the brain. By blocking this receptor, this compound reduces the release of dopamine, which can help in the treatment of various neurological and psychiatric disorders.
Biochemical and physiological effects
The biochemical and physiological effects of this compound have been extensively studied in various scientific research studies. It has been found to have potent effects on the dopamine D3 receptor, which can help in the treatment of various neurological and psychiatric disorders. This compound has also been found to have low affinity for other dopamine receptor subtypes, which reduces the risk of unwanted side effects.
Advantages and Limitations for Lab Experiments
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide has several advantages for lab experiments. It is a highly selective and potent compound that can be used to study the dopamine D3 receptor and its effects on various neurological and psychiatric disorders. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for the study of 2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide. One potential direction is the development of novel therapeutic agents based on the structure of this compound for the treatment of various neurological and psychiatric disorders. Another potential direction is the study of the effects of this compound on other receptor subtypes and its potential therapeutic applications in other areas of medicine.
Conclusion
In conclusion, this compound is a highly selective and potent compound that has been extensively studied for its potential therapeutic applications in various scientific research areas. Its effects on the dopamine D3 receptor make it a promising candidate for the treatment of various neurological and psychiatric disorders. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop novel therapeutic agents based on its structure.
Synthesis Methods
The synthesis of 2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide involves the reaction of 2-chloro-3-pyridinecarboxylic acid with 1-(5-chloro-2-methylphenyl)piperazine in the presence of a coupling agent such as EDCI and N-hydroxysuccinimide. The resulting intermediate is then treated with N,N-dimethylacetamide dimethyl acetal and acetic anhydride to obtain the final product.
Scientific Research Applications
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N-(2-chloro-3-pyridinyl)acetamide has been extensively studied for its potential therapeutic applications in various scientific research areas. It has been found to have potent and selective effects on the dopamine D3 receptor, which is involved in various neurological and psychiatric disorders such as addiction, schizophrenia, and Parkinson's disease.
properties
IUPAC Name |
2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-N-(2-chloropyridin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Cl2N4O/c1-13-4-5-14(19)11-16(13)24-9-7-23(8-10-24)12-17(25)22-15-3-2-6-21-18(15)20/h2-6,11H,7-10,12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVVJLFKPGSERBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CC(=O)NC3=C(N=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.